Cas no 15521-09-2 (Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2))

• Product name: Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)
• CAS No: 15521-09-2
• MF: C₁₅H₃₂I₂N₂O₂
• MW: 526.235729217529
• CID: 198276
• PubChem ID: 203968

Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperidinium,1,1,2-trimethyl-6-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)
• trimethyl-[1-(1,1,6-trimethylpiperidin-1-ium-2-carbonyl)oxypropan-2-yl]azanium,diiodide
• 1,1,2-Trimethyl-6-{[2-(trimethylazaniumyl)propoxy]carbonyl}piperidin-1-ium diiodide
• Of 1701
• Piperidinium, 2-carboxy-1,1,6-trimethyl-, iodide, ester with (2-hydroxy-1-methylethyl)trimethylammonium iodide
• 15521-09-2
• DTXSID80935164

• Inchi： InChI=1S/C15H32N2O2.2HI/c1-12-9-8-10-14(17(12,6)7)15(18)19-11-13(2)16(3,4)5;;/h12-14H,8-11H2,1-7H3;2*1H/q+2;;/p-2
• InChI Key： NJTVXGFWOJFAGM-UHFFFAOYSA-L
• SMILES： [I-].[I-].C[N+](C(COC(C1CCCC(C)[N+]1(C)C)=O)C)(C)C

Computed Properties

• Exact Mass: 493.804
• Monoisotopic Mass: 526.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 26.3